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Compound of Interest

Compound Name: DA 3003-2

Cat. No.: B15572952 Get Quote

For Immediate Use by Laboratory Personnel

This document provides crucial safety protocols, operational guidance, and disposal plans for

the handling of DA 3003-2 (NSC 663285), a Cdc25 phosphatase inhibitor. Adherence to these

procedures is mandatory to ensure personnel safety and maintain experimental integrity.

Compound Identification and Properties
DA 3003-2 is a potent and selective Cdc25 inhibitor with antiproliferative properties, making it a

valuable tool in cancer research.[1][2][3] It has been shown to induce cell cycle arrest at the

G2/M phase.[1][2] The following table summarizes its key chemical and physical properties.
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Property Value Source

CAS Number 383907-47-9 [4][5]

Molecular Formula C₁₅H₁₆ClN₃O₃ [2][4][6]

Molecular Weight 321.8 g/mol [4][5]

Appearance Crystalline solid [4]

Purity ≥98% [4]

Solubility

DMSO: ~20

mg/mLDimethylformamide

(DMF): ~30 mg/mL

[4][5]

Storage

Store at -20°C for long-term

stability (≥4 years).[4] Stock

solutions can be stored at

-80°C for up to 6 months or at

-20°C for up to 1 month.[1]

[1][4]

Personal Protective Equipment (PPE)
While some safety data sheets (SDS) may indicate that DA 3003-2 is not classified as

hazardous, it is imperative to treat this compound as potentially hazardous until more

comprehensive toxicological data is available.[4] The following PPE is mandatory when

handling DA 3003-2 in solid or solution form.

Gloves: Chemical-resistant gloves (e.g., nitrile) are required. The exact breakthrough time

has not been determined, so it is crucial to change gloves immediately if contamination is

suspected.

Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn.

Lab Coat: A standard laboratory coat must be worn at all times.

Respiratory Protection: While not generally required for handling small quantities in a well-

ventilated area, a NIOSH-approved respirator should be considered if there is a risk of

aerosolization or if handling larger quantities.
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Operational Plan: Handling and Preparation of
Solutions
The following workflow outlines the standard procedure for preparing stock solutions of DA
3003-2.

Preparation of DA 3003-2 Stock Solution

Start: Weigh DA 3003-2

Weigh the required amount of solid DA 3003-2 in a chemical fume hood.

Purge the solvent with an inert gas before dissolving the compound.

Dissolve the solid in an appropriate solvent (e.g., DMSO or DMF) to the desired concentration.

Vortex or sonicate to ensure complete dissolution.

Store the stock solution in a tightly sealed vial at -20°C or -80°C, protected from light.

End: Stock Solution Ready
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Caption: Workflow for the preparation of DA 3003-2 stock solutions.

Disposal Plan
As a quinone-based compound, DA 3003-2 and its associated waste must be disposed of as

hazardous chemical waste. Do not dispose of this compound down the drain or in regular trash.

Waste Segregation and Disposal Workflow:

Disposal of DA 3003-2 Waste

Start: Waste Generation

Collect all waste containing DA 3003-2 (solid, solutions, contaminated PPE) in a designated, sealed hazardous waste container.

Label the container clearly with 'Hazardous Waste', the full chemical name, and any solvent used.

Store the waste container in a secondary containment bin in a designated, well-ventilated area, away from incompatible materials.

Contact the institution's Environmental Health and Safety (EHS) office for pickup and disposal.

End: Waste Disposed by EHS
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Caption: Procedure for the safe disposal of DA 3003-2 waste.

Experimental Protocols
DA 3003-2 has been shown to have antiproliferative activity and to induce G2/M cell cycle

arrest in cancer cell lines.[1] Below are detailed methodologies for assessing these effects.

This protocol is for determining the concentration of DA 3003-2 that inhibits cell proliferation by

50% (IC₅₀).

Cell Seeding: Seed cancer cells (e.g., PC-3) in a 96-well plate at a density of 5,000-10,000

cells per well and incubate for 24 hours.

Compound Treatment: Treat the cells with various concentrations of DA 3003-2 (e.g., 0.1 to

100 µM) and a vehicle control (e.g., DMSO). Incubate for 48-72 hours.

MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at

37°C, allowing viable cells to form formazan crystals.

Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or

isopropanol) to dissolve the formazan crystals.

Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC₅₀ value by plotting a dose-response curve.

This protocol is for analyzing the effect of DA 3003-2 on the cell cycle distribution.

Cell Treatment: Seed cells in 6-well plates and treat with DA 3003-2 at a specific

concentration (e.g., 5 or 10 µM) for 24 hours.[1]

Cell Harvesting: Harvest the cells by trypsinization, then wash with ice-cold PBS.

Fixation: Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing, and

incubate for at least 30 minutes on ice.
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Staining: Centrifuge the fixed cells, wash with PBS, and resuspend in a staining solution

containing propidium iodide (PI) and RNase A. Incubate in the dark for 30 minutes.

Flow Cytometry: Analyze the stained cells using a flow cytometer to measure the

fluorescence intensity of the PI, which is proportional to the DNA content.

Data Analysis: Use cell cycle analysis software to quantify the percentage of cells in the

G0/G1, S, and G2/M phases of the cell cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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